Cas no 532391-62-1 (1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me)

• Product Name: 1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me
• CAS No: 532391-62-1
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 6716628
• Update Time: 2024-03-03

1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me Chemical and Physical Properties

Names and Identifiers

• (+)-Lindechunine B
• 1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me

• Inchi： 1S/C18H15NO5/c20-16-14-9(5-12-18(16)24-7-22-12)3-10-13-8(1-2-19-10)4-11-17(15(13)14)23-6-21-11/h4-5,10,19-20H,1-3,6-7H2
• InChI Key： BHCFQRZCSLOBQJ-UHFFFAOYSA-N
• SMILES： OC1C2=C(CC3C4=C(C=C5C(=C42)OCO5)CCN3)C=C2C=1OCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 1.023

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines